N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide

• Molecular Formula: C21H24ClN3O2
• Molecular Weight: 385.9 g/mol
• IUPAC Name: N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide
• InChI: InChI=1S/C21H24ClN3O2/c1-2-3-20(26)25-14-12-24(13-15-25)19-10-8-18(9-11-19)23-21(27)16-4-6-17(22)7-5-16/h4-11H,2-3,12-15H2,1H3,(H,23,27)
• InChI Key: ZNOMCIIDMLNICH-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl

Description

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide, also known as BPIP, is a small molecule compound that has been used in scientific research for various applications. This compound is a piperazine derivative that has been found to have potential therapeutic effects in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide is not fully understood. It has been found to inhibit the aggregation of amyloid beta peptide, which is a hallmark of Alzheimer's disease. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species and nitric oxide in cells, which can prevent oxidative stress and inflammation. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide has also been found to modulate the activity of various enzymes and receptors in the body.

Advantages and Limitations for Lab Experiments

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide has several advantages for lab experiments. It is a small molecule compound that can easily penetrate cell membranes and interact with intracellular targets. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide is also relatively stable and can be easily synthesized in large quantities. However, N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide has some limitations for lab experiments. It has low solubility in water, which can limit its bioavailability in vivo. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide can also exhibit non-specific binding to proteins, which can affect its specificity and selectivity.

Future Directions

There are several future directions for the research and development of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the investigation of the pharmacokinetics and pharmacodynamics of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide in vivo. This can provide insights into the bioavailability, distribution, metabolism, and excretion of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide in the body. Additionally, the development of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide derivatives with improved properties and specificity can lead to the discovery of new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide involves the condensation of 4-chlorobenzoic acid with N-(4-aminophenyl)piperazine, followed by the acylation of the resulting product with butanoyl chloride. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide has been widely used in scientific research for various applications. It has been found to have potential therapeutic effects in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-chlorobenzamide has also been used as a tool in biochemical and pharmacological studies.